Daphniyunnine B
Daphniyunnine B
Brand Name:
Vulcanchem
CAS No.:
881388-88-1
VCID:
VC0104512
InChI:
InChI=1S/C21H29NO3/c1-12-10-22-11-14-3-4-16(24)18-13(6-8-23)5-7-21(18)19(25)15(12)9-17(22)20(14,21)2/h12,14-15,17,23H,3-11H2,1-2H3/t12-,14-,15-,17-,20-,21+/m1/s1
SMILES:
CC1CN2CC3CCC(=O)C4=C(CCC45C3(C2CC1C5=O)C)CCO
Molecular Formula:
C21H29NO3
Molecular Weight:
343.5 g/mol
Daphniyunnine B
CAS No.: 881388-88-1
Reference Standards
VCID: VC0104512
Molecular Formula: C21H29NO3
Molecular Weight: 343.5 g/mol
| CAS No. | 881388-88-1 |
|---|---|
| Product Name | Daphniyunnine B |
| Molecular Formula | C21H29NO3 |
| Molecular Weight | 343.5 g/mol |
| IUPAC Name | (1S,9S,13S,14R,16R,17S)-4-(2-hydroxyethyl)-13,17-dimethyl-11-azapentacyclo[12.3.1.01,5.09,17.011,16]octadec-4-ene-6,18-dione |
| Standard InChI | InChI=1S/C21H29NO3/c1-12-10-22-11-14-3-4-16(24)18-13(6-8-23)5-7-21(18)19(25)15(12)9-17(22)20(14,21)2/h12,14-15,17,23H,3-11H2,1-2H3/t12-,14-,15-,17-,20-,21+/m1/s1 |
| Standard InChIKey | XALHQXXUICHGPI-YSQOEHLKSA-N |
| Isomeric SMILES | C[C@@H]1CN2C[C@H]3CCC(=O)C4=C(CC[C@]45[C@]3([C@H]2C[C@H]1C5=O)C)CCO |
| SMILES | CC1CN2CC3CCC(=O)C4=C(CCC45C3(C2CC1C5=O)C)CCO |
| Canonical SMILES | CC1CN2CC3CCC(=O)C4=C(CCC45C3(C2CC1C5=O)C)CCO |
| Appearance | Powder |
| PubChem Compound | 11638745 |
| Last Modified | Nov 11 2021 |
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